Cas no 339055-52-6 (2-methyl-2-(thiophen-3-yl)propan-1-amine)

• Product Name: 2-methyl-2-(thiophen-3-yl)propan-1-amine
• CAS No: 339055-52-6
• MF: C₈H₁₃NS
• MW: 155.26052069664
• MDL: MFCD20696890
• CID: 302041
• PubChem ID: 66722431
• Update Time: 2025-05-25

2-methyl-2-(thiophen-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneethanamine, b,b-dimethyl-
• 2-Methyl-2-(thien-3-yl)propylamine
• 2-Methyl-2-(thiophen-3-yl)propylamine
• LRJHOKBSEMKQKZ-UHFFFAOYSA-N
• 2-methyl-2-thiophen-3-yl-propylamine
• [2-methyl-2-(3-thienyl)propyl]amine
• 2-methyl-2-thiophene-3-yl-propylamine
• 2-methyl-2-(thiophen-3-yl)propan-1-amine

• MDL： MFCD20696890
• Inchi： 1S/C8H13NS/c1-8(2,6-9)7-3-4-10-5-7/h3-5H,6,9H2,1-2H3
• InChI Key： LRJHOKBSEMKQKZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 54.3

Additional information on 2-methyl-2-(thiophen-3-yl)propan-1-amine

Comprehensive Overview of 2-methyl-2-(thiophen-3-yl)propan-1-amine (CAS No. 339055-52-6)

2-methyl-2-(thiophen-3-yl)propan-1-amine (CAS No. 339055-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This amine derivative, featuring a thiophene ring, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate molecular interactions.

The compound’s thiophene moiety is a key factor driving its relevance in modern chemistry. Thiophene-containing compounds are known for their electron-rich aromatic systems, making them valuable in designing heterocyclic pharmaceuticals. With the growing demand for targeted drug delivery systems, 2-methyl-2-(thiophen-3-yl)propan-1-amine is being explored for its potential to enhance drug solubility and bioavailability. Recent studies highlight its utility in developing central nervous system (CNS) agents, aligning with the rising focus on neurological disorders.

In the context of green chemistry, this compound is also being investigated for its compatibility with sustainable synthesis methods. As industries shift toward eco-friendly manufacturing, researchers are optimizing catalytic processes to produce 2-methyl-2-(thiophen-3-yl)propan-1-amine with minimal environmental impact. This aligns with global trends emphasizing carbon footprint reduction and green solvents in chemical production.

Another area of interest is the compound’s potential in material science. Its amine functionality allows for functionalization, enabling the creation of advanced polymers and coatings. With the surge in demand for smart materials, 2-methyl-2-(thiophen-3-yl)propan-1-amine could play a pivotal role in developing conductive or self-healing materials. This is particularly relevant to industries like flexible electronics and renewable energy storage.

From a commercial perspective, the compound’s CAS No. 339055-52-6 serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers prioritize high-purity grades to meet the stringent requirements of pharmaceutical intermediates and fine chemicals. Analytical techniques such as HPLC and NMR are routinely employed to ensure quality control, reflecting the compound’s importance in precision-driven applications.

Looking ahead, the versatility of 2-methyl-2-(thiophen-3-yl)propan-1-amine positions it as a compound of enduring significance. Whether in drug development, sustainable chemistry, or advanced materials, its multifaceted applications continue to inspire innovation. As research progresses, this compound is likely to remain at the forefront of scientific and industrial advancements.